Cas no 868-47-3 (Ethyl 2-Cyano-4-methylpent-2-enoate)
Ethyl 2-Cyano-4-methylpent-2-enoate is a versatile α,β-unsaturated ester with a cyano functional group, widely used in organic synthesis and pharmaceutical intermediates. Its conjugated system and electron-withdrawing cyano group make it a valuable building block for Michael additions, cyclizations, and other nucleophilic reactions. The compound's structural features enhance reactivity while maintaining stability under standard conditions. It is particularly useful in the synthesis of heterocyclic compounds and fine chemicals. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in various reaction conditions. This compound is favored for its balance of reactivity and selectivity in complex synthetic pathways.
868-47-3 structure
Product Name:Ethyl 2-Cyano-4-methylpent-2-enoate
CAS No:868-47-3
MF:C9H13NO2
MW:167.205022573471
CID:582518
PubChem ID:54168338
Update Time:2025-06-08
Ethyl 2-Cyano-4-methylpent-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 2-cyano-4-methyl-, ethyl ester
- ethyl 2-cyano-4-methylpent-2-enoate
- 868-47-3
- OTFZWJLWGXADAJ-UHFFFAOYSA-N
- ethyl 2-cyano-4-methyl-pent-2-enoate
- 2-Pentenoic acid, 2-cyano-4-methyl-, ethyl ester, (E)-
- Ethyl 2-Cyano-4-methylpent-2-enoate
-
- Inchi: 1S/C9H13NO2/c1-4-12-9(11)8(6-10)5-7(2)3/h5,7H,4H2,1-3H3
- InChI Key: OTFZWJLWGXADAJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C#N)=CC(C)C)=O
Computed Properties
- Exact Mass: 167.095
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 50.1A^2
Experimental Properties
- LogP: 1.65548
Ethyl 2-Cyano-4-methylpent-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E473655-50mg |
Ethyl 2-Cyano-4-methylpent-2-enoate |
868-47-3 | 50mg |
$201.00 | 2023-05-18 | ||
| TRC | E473655-100mg |
Ethyl 2-Cyano-4-methylpent-2-enoate |
868-47-3 | 100mg |
$379.00 | 2023-05-18 | ||
| TRC | E473655-250mg |
Ethyl 2-Cyano-4-methylpent-2-enoate |
868-47-3 | 250mg |
$913.00 | 2023-05-18 | ||
| TRC | E473655-500mg |
Ethyl 2-Cyano-4-methylpent-2-enoate |
868-47-3 | 500mg |
$1556.00 | 2023-05-18 |
Ethyl 2-Cyano-4-methylpent-2-enoate Related Literature
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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